Cas no 869335-18-2 (1H-Pyrrolo[2,3-B]pyridine, 4-chloro-3-methyl-1-[(4-methylphenyl)sulfonyl]-)

4-Chloro-3-methyl-1-[(4-methylphenyl)sulfonyl]-1H-pyrrolo[2,3-b]pyridine is a heterocyclic compound featuring a pyrrolopyridine core functionalized with chloro and methyl substituents, as well as a toluenesulfonyl protecting group. This structure confers stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The chloro group enhances electrophilic substitution potential, while the sulfonyl moiety improves solubility and facilitates further derivatization. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions and other transformations. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light. Suitable for research-scale applications, it offers a versatile building block for developing biologically active molecules.

1H-Pyrrolo[2,3-B]pyridine, 4-chloro-3-methyl-1-[(4-methylphenyl)sulfonyl]- structure

869335-18-2 structure

Product Name:1H-Pyrrolo[2,3-B]pyridine, 4-chloro-3-methyl-1-[(4-methylphenyl)sulfonyl]-

CAS No:869335-18-2

MF:C₁₅H₁₃ClN₂O₂S

MW:320.793921232224

MDL:MFCD11616454

CID:719024

PubChem ID:11638352

Update Time:2025-05-27

1H-Pyrrolo[2,3-B]pyridine, 4-chloro-3-methyl-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrolo[2,3-b]pyridine,4-chloro-3-methyl-1-[(4-methylphenyl)sulfonyl]-
- 1-(1-benzylazetidin-3-yl)piperidine-4-carboxylic acid
- 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-methyl-1-[(4-methylphenyl)
- 1-(1-BENZYL-AZETIDIN-3-YL)-PIPERIDINE-4-CARBOXYLIC ACID
- 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-methyl-1-[(4-methylphenyl)sulfonyl]-
- 4-Chloro-3-methyl-1-tosyl-1H-pyrrolo[2,3-b]pyridine
- 1-Tosyl-3-methyl-4-chloro-1H-pyrrolo[2,3-b]pyridine
- 4-Chloro-3-methyl-1-[(4-methylphenyl)sulfonyl]-1H-pyrrolo[2,3-b]pyridine (ACI)
- CS-14120
- 869335-18-2
- CS-B0528
- 4-chloro-3-methyl-1-(4-methylphenyl)sulfonylpyrrolo[2,3-b]pyridine
- AKOS037650026
- SCHEMBL2888387
- 1H-Pyrrolo[2,3-B]pyridine, 4-chloro-3-methyl-1-[(4-methylphenyl)sulfonyl]-
- MDL： MFCD11616454
- Inchi： 1S/C15H13ClN2O2S/c1-10-3-5-12(6-4-10)21(19,20)18-9-11(2)14-13(16)7-8-17-15(14)18/h3-9H,1-2H3
- InChI Key： YBJUYMVPMWMUQJ-UHFFFAOYSA-N
- SMILES： O=S(N1C2C(=C(C=CN=2)Cl)C(C)=C1)(C1C=CC(C)=CC=1)=O

Computed Properties

Exact Mass: 320.03900
Monoisotopic Mass: 320.0386265g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 471
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 60.3
XLogP3: 3.8

Experimental Properties

Density: 1.383
Boiling Point: 497.7°C at 760 mmHg
Flash Point: 254.8°C
Refractive Index: 1.654
PSA: 60.34000
LogP: 4.62430

1H-Pyrrolo[2,3-B]pyridine, 4-chloro-3-methyl-1-[(4-methylphenyl)sulfonyl]- Pricemore >>

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